Cas no 16755-01-4 (9H-Purine,2,6-dichloro-9-(2,3,4-tri-O-acetyl-b-D-ribopyranosyl)- (9CI))

• Product Name: 9H-Purine,2,6-dichloro-9-(2,3,4-tri-O-acetyl-b-D-ribopyranosyl)- (9CI)
• CAS No: 16755-01-4
• MF: C₁₆H₁₆Cl₂N₄O₇
• MW: 447.226841926575
• CID: 216941
• PubChem ID: 264365
• Update Time: 2025-04-19

9H-Purine,2,6-dichloro-9-(2,3,4-tri-O-acetyl-b-D-ribopyranosyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6-dichloro-9-(2,3,4-tri-O-acetyl-b-D-ribopyranosyl)- (9CI)
• 16755-01-4
• DTXSID60937348
• NSC99438
• 2,6-dichloro-9-(2,3,4-tri-o-acetylpentopyranosyl)-9h-purine
• NSC-99438

• Inchi： 1S/C16H16Cl2N4O7/c1-6(23)27-9-4-26-15(12(29-8(3)25)11(9)28-7(2)24)22-5-19-10-13(17)20-16(18)21-14(10)22/h5,9,11-12,15H,4H2,1-3H3
• InChI Key： PMTIEPHCACAGRT-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1C(C(C(CO1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 446.03978
• Monoisotopic Mass: 446.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.69
• Boiling Point: 532.2°Cat760mmHg
• Flash Point: 275.6°C
• Refractive Index: 1.671
• PSA: 131.73